N-[2-(dimethylamino)ethyl]-7-(5-fluoro-2-oxo-1H-indol-3-ylidene)-2-methyl-1,4,5,6-tetrahydroindole-3-carboxamide

Catalog No.
S548048
CAS No.
1032265-67-0
M.F
C22H25FN4O2
M. Wt
396.46
Availability
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N-[2-(dimethylamino)ethyl]-7-(5-fluoro-2-oxo-1H-in...

CAS Number

1032265-67-0

Product Name

N-[2-(dimethylamino)ethyl]-7-(5-fluoro-2-oxo-1H-indol-3-ylidene)-2-methyl-1,4,5,6-tetrahydroindole-3-carboxamide

IUPAC Name

N-[2-(dimethylamino)ethyl]-7-(5-fluoro-2-oxo-1H-indol-3-ylidene)-2-methyl-1,4,5,6-tetrahydroindole-3-carboxamide

Molecular Formula

C22H25FN4O2

Molecular Weight

396.46

InChI

InChI=1S/C22H25FN4O2/c1-12-18(21(28)24-9-10-27(2)3)14-5-4-6-15(20(14)25-12)19-16-11-13(23)7-8-17(16)26-22(19)29/h7-8,11,25H,4-6,9-10H2,1-3H3,(H,24,28)(H,26,29)

InChI Key

CARLZFLTQJQGIP-CYVLTUHYSA-N

SMILES

CC1=C(C2=C(N1)C(=C3C4=C(C=CC(=C4)F)NC3=O)CCC2)C(=O)NCCN(C)C

Solubility

Soluble in DMSO

Synonyms

SIM010603; SIM 010603; SIM-010603

Description

The exact mass of the compound N-[2-(dimethylamino)ethyl]-7-(5-fluoro-2-oxo-1H-indol-3-ylidene)-2-methyl-1,4,5,6-tetrahydroindole-3-carboxamide is 396.19615 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Purity

>98% (or refer to the Certificate of Analysis)

XLogP3

2

Exact Mass

396.19615

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Dates

Modify: 2024-01-05
1: Wang D, Tang F, Wang S, Jiang Z, Zhang L. Preclinical anti-angiogenesis and anti-tumor activity of SIM010603, an oral, multi-targets receptor tyrosine kinases inhibitor. Cancer Chemother Pharmacol. 2012 Jan;69(1):173-83. doi: 10.1007/s00280-011-1681-1. Epub 2011 Jun 3. PubMed PMID: 21638122.

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